BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Hexyl 2-
bromobutanoate Safety Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexyl 2-bromobutanoate

Cat. No.: B15472924

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Hexyl 2-bromobutanoate (CAS No:
38675-00-2) is not publicly available in the retrieved search results. This guide is therefore
based on general principles of chemical safety and data extrapolated from structurally similar
compounds. All personnel should handle this chemical with caution and adhere to established
laboratory safety protocols. A substance-specific risk assessment should be conducted before
use.

Introduction

Hexyl 2-bromobutanoate is a chemical compound with the molecular formula C10H19BrO2
and a molar mass of 251.16 g/mol .[1] Its structure suggests it is an ester of butanoic acid,
substituted with a bromine atom at the alpha position, with a hexyl ester group. The presence
of the bromine atom significantly influences its reactivity and potential toxicological profile
compared to its non-brominated analogs. This document aims to provide a summary of the
anticipated safety considerations for this compound, in the absence of a formal SDS.

Hazard Identification and Classification
(Anticipated)

While a specific hazard classification is unavailable, compounds containing alkyl bromides are
often classified as:
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o Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or
if inhaled.

» Skin Corrosion/Irritation: Expected to be a skin irritant.
o Serious Eye Damage/Eye Irritation: Expected to cause serious eye irritation.
» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Hazardous decomposition products upon combustion are likely to include carbon monoxide
and hydrogen bromide.

Quantitative Data Summary

Due to the absence of a specific SDS for Hexyl 2-bromobutanoate, a comprehensive table of
quantitative data cannot be provided. The table below is a template illustrating the type of
information that would be presented if available.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15472924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Units Source
Physical and

Chemical Properties

Molecular Formula C10H19BrO2 - ChemBK[1]
Molar Mass 251.16 g/mol ChemBK][1]
Boiling Point Data not available °C

Melting Point Data not available °C

Flash Point Data not available °C

Density Data not available g/cm3

Water Solubility Data not available mg/L

Toxicological Data

LD50 Oral Data not available mg/kg

LD50 Dermal Data not available mg/kg

LC50 Inhalation Data not available ppm (4h)

Exposure Limits

PEL (OSHA) Data not available ppm

TLV (ACGIH) Data not available ppm

Experimental Protocols (Hypothetical)

Detailed experimental protocols for the determination of safety data are not available. However,

standard methodologies for assessing chemical hazards are defined by organizations such as

the OECD (Organisation for Economic Co-operation and Development). For instance:

e Acute Oral Toxicity: Would likely be determined using OECD Test Guideline 423 (Acute Oral
toxicity — Acute Toxic Class Method). This method involves the administration of the test

substance to fasted animals in a stepwise procedure.

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.chembk.com/en/chem/hexyl%202-bromobutanoate
https://www.chembk.com/en/chem/hexyl%202-bromobutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Irritation: Would be assessed following OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion). This involves applying the substance to the shaved skin of an animal
and observing for signs of irritation over a set period.

o Eye Irritation: Would be evaluated using OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion), where the substance is applied to the eye of an animal and the effects
are scored.

Visualized Workflows and Relationships

The following diagrams illustrate logical relationships and workflows relevant to the safe
handling of a hazardous chemical like Hexyl 2-bromobutanoate.
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4 Safe Handling Workflow
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'
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'
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'

Perform Experiment

Dispose of Waste in
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Clean Work Area

End: Store Chemical Properly
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Caption: General workflow for safely handling a potentially hazardous chemical.
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Caption: First aid measures for different routes of chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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